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Compound of Interest
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An In-depth Technical Guide to the Physical and Chemical Properties of Barium Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium formate, with the chemical formula Ba(HCOO)2, is the barium salt of formic acid.[1] It
is an inorganic compound that serves as a significant subject of study in inorganic chemistry
and a valuable precursor in materials science.[1] This technical guide provides a
comprehensive overview of the core physical and chemical properties of barium formate,
detailed experimental protocols for their determination, and an exploration of its thermal
decomposition and synthesis.

Core Properties

Barium formate is a white to off-white crystalline powder.[2] It is recognized as a metal
carboxylate, combining the properties of the alkaline earth metal barium with the organic
formate anion.[1]

General and Physical Properties

The fundamental physical and identifying properties of barium formate are summarized in the
table below. The compound is poisonous and should be handled with appropriate safety
precautions.
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Property Value Source

Molecular Formula C2H2BaOa [31141[5]

Molecular Weight 227.36 g/mol [21[3][4]1[5][6]
White to off-white crystalline

Appearance [21[3]1[5][6]
powder/crystals

Density 3.21 g/cm?3 [21[3]1[5][6]

Decomposition Temperature 350-400 °C [1][7]

Boiling Point 100.6 °C at 760 mmHg [6]

Flash Point 29.9 °C [6]

CAS Number 541-43-5 [4151161[7]
Solubility

Barium formate is soluble in water and practically insoluble in ethanol and diethyl ether.[3][5]

[6][7] The solubility in water is temperature-dependent.

Temperature Solubility (g / 100g H20) Source
1°C ~27.8 g (as dihydrate) [8]

Cold Water 25 g (1 part in 4 parts water)

28 °C ~34.3 g (as dihydrate) [8]
Boiling Water 33.3 g (1 part in 3 parts water)

Crystal Structure

The crystal structure of barium formate has been identified as belonging to the monoclinic

crystal system for the anhydrous form.[1][8] A dihydrate form also exists, which crystallizes in

the orthorhombic system and is isomorphous with calcium and strontium formate.[8] X-ray

diffraction (XRD) is the primary technique used to determine these crystal structures, revealing

the unit cell parameters and atomic positions within the lattice.[1] Vibrational spectra studies
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have shown a doubling of the internal modes of the formate ions, which indicates the presence
of two crystallographically non-equivalent sets of formate ions within the crystal lattice.[1]

Chemical Properties and Reactivity
Thermal Decomposition

The thermal decomposition of barium formate is a sequential, multi-step process, not a single
event.[1] Upon heating, it remains stable up to approximately 300-400°C, after which it begins
to decompose.[1] The process involves the formation of a key intermediate, barium oxalate
(BaC20a4), which then further decomposes to the final solid residue, barium carbonate (BaCOs).
[1] This two-step pathway is a characteristic feature of the thermal decomposition of several
alkali and alkaline earth metal formates.[1]

Thermal decomposition pathway of Barium Formate.

Synthesis

Barium formate can be prepared through the reaction of a barium source, such as barium
carbonate or barium hydroxide, with formic acid.[8][9]

Reaction with Barium Hydroxide: Ba(OH)z2 + 2HCOOH - Ba(HCOO)z + 2H20]8]

Reaction with Barium Carbonate: BaCOs + 2HCOOH - Ba(HCOO)z + H20 + COz2

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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